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Compound of Interest

Compound Name: (S)-2-Methylmorpholine

CAS No.: 74572-13-7

Cat. No.: B591788

Get Quote

An In-depth Technical Guide to (S)-2-Methylmorpholine

This guide provides a comprehensive overview of (S)-2-Methylmorpholine, a key chiral

intermediate in organic synthesis, particularly for the development of novel therapeutic agents.

It is intended for researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Structure
(S)-2-Methylmorpholine is a cyclic amine and an ether. The presence of a chiral center at the

C-2 position makes it a valuable building block for stereospecific synthesis.

CAS Number: 74572-13-7[1][2][3][4]

Molecular Formula: C₅H₁₁NO[1][3][5]

Structure:

Caption: 2D Structure of (S)-2-Methylmorpholine.
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Physicochemical Properties
The following table summarizes the key physicochemical properties of (S)-2-
Methylmorpholine.

Property Value Reference(s)

Molecular Weight 101.15 g/mol [1][2][3][5]

Appearance Colorless liquid [1]

Boiling Point 118-120 °C / 137 °C [1][2]

Density 0.88 - 0.891 g/cm³ [1][2]

Melting Point -90 °C [1]

Flash Point 41 °C [2]

pKa 9.01 ± 0.40 (Predicted) [1]

Storage Conditions
Store under inert gas (Nitrogen

or Argon) at 2–8 °C
[2]

Applications in Drug Development
(S)-2-Methylmorpholine is a versatile building block in medicinal chemistry. The morpholine

ring is considered a "privileged structure" due to its favorable properties, including improving

aqueous solubility, metabolic stability, and providing a scaffold for creating molecules with high

affinity for various biological targets.[6]

Its applications include:

Synthesis of Kinase Inhibitors: It is a key reactant in the synthesis of imidazo[1,2-a]-

pyrimidin-5(1H)-ones, which act as selective PI3K-beta inhibitors.[2] The PI3K/mTOR

signaling pathway is crucial in cell growth and proliferation, making it a significant target in

cancer therapy.[7][8]

Central Nervous System (CNS) Agents: The morpholine moiety is prevalent in drugs

targeting the CNS to enhance properties like brain permeability.[7][8]
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General Organic Synthesis: It serves as a catalyst, solvent, and raw material for various

chemical reactions such as esterification and halogenation.[1]
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Caption: Role of (S)-2-Methylmorpholine in a typical drug discovery workflow.

Experimental Protocols
Detailed methodologies for the synthesis of (S)-2-Methylmorpholine are crucial for its

application in research and development.

Protocol 1: Synthesis from a Sulfonylmorpholine
Derivative
This protocol outlines the synthesis of (S)-2-Methylmorpholine via deprotection of a tosyl-

protected precursor.[2]

Materials:

(2S)-2-methyl-4-(4-methylphenyl)sulfonylmorpholine (13.26 g, 51.93 mmol)

Phenol (9.77 g, 103.86 mmol)

33% HBr in acetic acid (89 mL, 363.52 mmol)

Diethyl ether (Et₂O)
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Procedure:

Combine (2S)-2-methyl-4-(4-methylphenyl)sulfonylmorpholine, phenol, and the acetic acid

solution of 33% HBr in a suitable reaction vessel.

Stir the mixture at room temperature for 6 hours.

After the reaction is complete, evaporate the reaction mixture to dryness under reduced

pressure.

Grind the resulting crude product with diethyl ether to induce solidification.

Collect the solid by filtration.

Dry the collected solid under vacuum to yield (2S)-2-methylmorpholine hydrobromide as a

white solid (6.77 g, 72% yield).[2]

The free base can be obtained by neutralization with a suitable base followed by extraction.

Characterization (¹H NMR for hydrobromide salt):

¹H NMR (400 MHz, DMSO-d₆): δ 1.18 (3H, d), 2.74 (1H, t), 3.01 (1H, td), 3.23 (1H, d), 3.26

(1H, d), 3.73 (1H, td), 3.79 (1H, dqd), 3.98 (1H, dd), 8.86 (2H, s).[2]

Protocol 2: Synthesis from N-Benzylethanolamine
This method describes a concise, chromatography-free synthesis starting from inexpensive

chiral epichlorohydrin and a protected ethanolamine.[9]

Materials:

N-Benzylethanolamine (151.2 g, 1.0 mol)

(R)-Epichlorohydrin (97.15 g, 1.05 mol)

Water (100 mL)

2-Propanol (100 mL)
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35 wt % aqueous solution of Tetraethylammonium hydroxide (Et₄NOH) (495 mL, 1.3 mol)

1 M HCl

Dichloromethane (CH₂Cl₂)

Procedure:

Charge a 2 L jacketed reactor with N-benzylethanolamine, water, and 2-propanol. Maintain

the jacket temperature at 20 °C.

Add (R)-epichlorohydrin and stir the solution overnight.

Add the 35 wt % aqueous Et₄NOH solution over less than 5 minutes. An exotherm to

approximately 29 °C will be observed.

After 4 hours, quench the reaction by adding 1 M HCl until the pH is 9.

Add 350 mL of water and extract the mixture with dichloromethane (3 x 500 mL).

The resulting N-benzyl-(S)-2-hydroxymethylmorpholine can be isolated and debenzylated via

hydrogenation (e.g., using a Palladium catalyst) to yield the final product. Note: The linked

reference focuses on the N-BOC protected version, but the initial steps form the core

morpholine ring.[9][10]
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Starting Materials
((2S)-2-methyl-4-tosylmorpholine,

Phenol, HBr/AcOH)

Reaction:
Deprotection

(Stir at RT, 6h)

Work-up:
Evaporation to dryness

Purification:
Trituration with Et₂O

Isolation:
Filtration & Drying

Final Product:
(S)-2-Methylmorpholine HBr

(White Solid)

Analysis:
¹H NMR

Click to download full resolution via product page

Caption: General workflow for the synthesis of (S)-2-Methylmorpholine (Protocol 1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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